Cas no 196205-28-4 (5-Benzothiazolamine,7-methyl-)

5-Benzothiazolamine,7-methyl- is a benzothiazole derivative characterized by the presence of a methyl group at the 7-position and an amine functional group at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural motif, which is common in biologically active molecules. Its benzothiazole core provides a rigid aromatic framework, while the amine group offers reactivity for further functionalization. The methyl substitution enhances stability and influences electronic properties, making it useful in the development of dyes, agrochemicals, or medicinal compounds. High purity grades are available for research applications requiring precise chemical properties.

5-Benzothiazolamine,7-methyl- structure

Product Name:5-Benzothiazolamine,7-methyl-

CAS No:196205-28-4

MF:C₈H₈N₂S

MW:164.227519989014

CID:116904

PubChem ID:22728028

Update Time:2025-05-27

5-Benzothiazolamine,7-methyl- Chemical and Physical Properties

Names and Identifiers

- 5-Benzothiazolamine,7-methyl-
- 7-methyl-1,3-benzothiazol-5-amine
- 5-Benzothiazolamine,7-methyl-(9CI)
- 7-methylbenzo[dthiazol-5-amine
- SMGDKTMWJAQMJL-UHFFFAOYSA-N
- 196205-28-4
- SCHEMBL3648625
- 5-amino-7-methyl benzothiazole
- 7-Methyl-5-aminobenzothiazole
- 7-methylbenzo[d]thiazol-5-amine
- Inchi： 1S/C8H8N2S/c1-5-2-6(9)3-7-8(5)11-4-10-7/h2-4H,9H2,1H3
- InChI Key： SMGDKTMWJAQMJL-UHFFFAOYSA-N
- SMILES： S1C=NC2=CC(=CC(C)=C12)N

Computed Properties

Exact Mass: 164.04094
Monoisotopic Mass: 164.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 67.2Å²

Experimental Properties

PSA: 38.91

5-Benzothiazolamine,7-methyl- Pricemore >>

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